(E)-N-(4-CHLOROBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE

• IUPAC Name: (E)-N-[(4-chlorophenyl)methyl]-3-(2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C16H13ClN2O3/c17-14-8-5-12(6-9-14)11-18-16(20)10-7-13-3-1-2-4-15(13)19(21)22/h1-10H,11H2,(H,18,20)/b10-7+
• InChI Key: TZRYYISWWRHTPM-JXMROGBWSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CC(=O)NCC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)NCC2=CC=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol

Description

(E)-N-(4-CHLOROBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE is an organic compound characterized by the presence of a chlorobenzyl group, a nitrophenyl group, and a propenamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (E)-N-(4-CHLOROBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE typically involves the reaction of 4-chlorobenzylamine with 2-nitrocinnamic acid under specific conditions. The reaction is carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction mixture is stirred at room temperature for several hours, followed by purification through recrystallization or column chromatography to obtain the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, solvent, and reaction time, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

(E)-N-(4-CHLOROBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The compound can undergo reduction reactions to form corresponding amines or alcohols.

Substitution: The chlorobenzyl group can participate in nucleophilic substitution reactions, where the chlorine atom is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines, thiols, or alkoxides.

Major Products Formed

Oxidation: Amino derivatives.

Reduction: Amines or alcohols.

Substitution: Substituted benzyl derivatives.

Scientific Research Applications

(E)-N-(4-CHLOROBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential drug candidate for various therapeutic applications.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of (E)-N-(4-CHLOROBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, inhibiting their activity or altering their function. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

• (E)-N-(4-BROMOBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE
• (E)-N-(4-METHYLBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE
• (E)-N-(4-FLUOROBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE

Uniqueness

(E)-N-(4-CHLOROBENZYL)-3-(2-NITROPHENYL)-2-PROPENAMIDE is unique due to the presence of the chlorobenzyl group, which imparts specific chemical and biological properties. The chlorine atom can participate in various reactions, making this compound versatile for different applications. Additionally, the combination of the nitrophenyl and propenamide moieties contributes to its distinct reactivity and potential biological activities.